Cas no 1354011-20-3 ([(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester)
[(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester is a chiral intermediate widely used in the synthesis of biologically active compounds, particularly in pharmaceutical research. Its key advantages include a stereospecific (R)-configuration, which is critical for enantioselective synthesis, and the presence of both a protected amine (Boc group) and a free primary amine, enabling selective functionalization. The tert-butyl ester offers stability under various reaction conditions while allowing facile deprotection when needed. This compound is valuable in the development of receptor-targeting molecules, such as dopamine or serotonin modulators, due to its pyrrolidine scaffold. Its high purity and well-defined stereochemistry make it a reliable building block for complex organic syntheses.
1354011-20-3 structure
Product Name:[(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester
CAS No:1354011-20-3
MF:C11H23N3O2
MW:229.319222688675
CID:2159594
Update Time:2025-06-07
[(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
-
- [(R)-1-(2-amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester
- (R)-tert-Butyl (1-(2-aminoethyl)pyrrolidin-3-yl)carbamate
- AM96394
- [(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]carbamic acid tert-butyl ester
- [(R)-1-(2-aminoethyl)pyrrolidin-3-yl]carbamic acid tert-butyl ester
- [(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester
-
- Inchi: 1S/C11H23N3O2/c1-11(2,3)16-10(15)13-9-4-6-14(8-9)7-5-12/h9H,4-8,12H2,1-3H3,(H,13,15)/t9-/m1/s1
- InChI Key: PKZNRWXXQOCUAX-SECBINFHSA-N
- SMILES: O(C(C)(C)C)C(N[C@H]1CN(CCN)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 238
- Topological Polar Surface Area: 67.6
[(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 083123-500mg |
R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester |
1354011-20-3 | 500mg |
£694.00 | 2022-03-01 | ||
| Chemenu | CM300871-500mg |
(R)-tert-butyl (1-(2-aminoethyl)pyrrolidin-3-yl)carbamate |
1354011-20-3 | 95% | 500mg |
$683 | 2021-08-18 | |
| Chemenu | CM300871-1g |
(R)-tert-butyl (1-(2-aminoethyl)pyrrolidin-3-yl)carbamate |
1354011-20-3 | 95% | 1g |
$1375 | 2023-02-18 |
[(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
1354011-20-3 ([(R)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-carbamic acid tert-butyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk